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Introduction
Lancifodilactone C is a naturally occurring, highly oxygenated nortriterpenoid isolated from

Schisandra lancifolia. As a member of the growing family of structurally complex and

biologically intriguing compounds derived from this plant genus, Lancifodilactone C has

garnered attention for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the discovery, isolation, structural elucidation, and initial biological

characterization of Lancifodilactone C, presenting the foundational knowledge necessary for

further research and development.

Discovery and Isolation
Lancifodilactone C was first isolated from the leaves and stems of Schisandra lancifolia, a

plant used in traditional medicine.[1] The isolation process involves a multi-step extraction and

chromatographic purification procedure.

Experimental Protocol: Isolation of Lancifodilactone C
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The dried and powdered leaves and stems of Schisandra lancifolia are subjected to extraction

with a solvent such as methanol or ethanol. The resulting crude extract is then partitioned

between different solvents of varying polarity, for example, ethyl acetate and water, to separate

compounds based on their solubility. The ethyl acetate fraction, typically enriched with

nortriterpenoids, is then subjected to repeated column chromatography on silica gel and

Sephadex LH-20. Final purification is achieved through preparative High-Performance Liquid

Chromatography (HPLC) to yield pure Lancifodilactone C.
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Figure 1. Isolation Workflow for Lancifodilactone C
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Figure 2. Logical Flow of Structure Elucidation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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